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Compound of Interest

Compound Name: 4-METHYLDIPHENYL SULFIDE

Cat. No.: B1585825

Introduction

4-Methyldiphenyl sulfide (CAS RN: 3699-01-2), also known by its synonyms Phenyl p-tolyl
sulfide and 1-methyl-4-(phenylthio)benzene, is a diaryl sulfide compound utilized as a key
intermediate in various organic synthesis pathways, including in the pharmaceutical and
polymer industries.[1][2] Its molecular structure, consisting of a sulfide linkage between a
phenyl and a tolyl group, imparts specific chemical properties that, while valuable in synthesis,
also necessitate a thorough understanding of its potential hazards and the implementation of
rigorous safety protocols. This guide is intended for researchers, chemists, and professionals in
drug development and materials science, providing a comprehensive overview of the known
hazards of 4-methyldiphenyl sulfide and detailed protocols for its safe handling, storage, and
disposal.

Hazard Identification and Classification

A critical first step in the safe management of any chemical is a comprehensive understanding
of its intrinsic hazards. 4-Methyldiphenyl sulfide is classified under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS) with several key hazard statements.

GHS Hazard Classification:
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Hazard Class Hazard Statement Signal Word Pictogram
Acute Toxicity, Oral H302: Harmful if )
Warning

(Category 4) swallowed.[3]
Skin

) o H315: Causes skin )
Corrosion/Irritation L Warning

irritation.

(Category 2)
Serious Eye

o H319: Causes serious ]
Damage/Eye Irritation Warning

eye irritation.
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Hazardous to the )
] ] H400: Very toxic to )
Aquatic Environment, o Warning
aquatic life.[3]
Acute (Category 1)

Hazardous to the H410: Very toxic to
Aquatic Environment, aquatic life with long Warning

Chronic (Category 1) lasting effects.[3]

It is imperative to note that while these classifications provide a foundational understanding of
the risks, the toxicological properties of 4-methyldiphenyl sulfide have not been fully
investigated.[4] Data regarding chronic exposure, carcinogenicity, mutagenicity, and
reproductive toxicity are largely unavailable.[4] This lack of comprehensive data underscores
the importance of treating this compound with a high degree of caution and adhering to the
principle of minimizing all potential exposures.

Physicochemical Properties and Their Safety
Implications

The physical and chemical characteristics of a substance are intrinsically linked to its potential
hazards. A summary of the known properties of 4-methyldiphenyl sulfide is provided below.

Table of Physicochemical Properties:
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Property Value Source
Molecular Formula Ci3H12S [5]
Molecular Weight 200.3 g/mol [5]
Appearance .Cleiar light yellow to brown o
liquid
Melting Point 16 °C [1]
Boiling Point 311.5°C [1]
Density 1.09 g/cm3 [1]

16 °C (Note: This value from a
single source appears
] unusually low for the given
Flash Point - ] ] [1]
boiling point and requires
careful consideration. Treat the

compound as flammable.)

Solubility Insoluble in water.[4] [4]

The reported low flash point, if accurate, indicates a significant fire hazard, especially given that
the substance is a liquid at room temperature.[1] Therefore, all work should be conducted in the
absence of ignition sources. Its insolubility in water has implications for both firefighting and
environmental remediation in the event of a spill.[4]

Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential, prioritizing engineering controls and
supplementing them with appropriate personal protective equipment.

Engineering Controls

The primary method for controlling exposure to 4-methyldiphenyl sulfide is to handle it in a
well-ventilated area.
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e Chemical Fume Hood: All weighing, transferring, and reaction setup involving this compound
must be performed inside a certified chemical fume hood to minimize the inhalation of any

vapors.

o Ventilation: The laboratory should have a general ventilation system that ensures a sufficient
number of air changes per hour.

Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment of the specific procedures
being undertaken.

o Eye and Face Protection: Tightly fitting safety goggles with side shields are mandatory.[6]
For procedures with a higher risk of splashing, a full-face shield should be worn in addition to
safety goggles.

e Skin Protection:

o Gloves: Chemical-resistant gloves are required. Given the aromatic nature of the
compound, nitrile gloves may offer adequate splash protection, but they should be
changed immediately upon any sign of contamination. For prolonged handling or
immersion, gloves with a higher level of chemical resistance, such as Viton® or laminate
gloves, should be considered. Always inspect gloves for any signs of degradation before

use.
o Lab Coat: A flame-resistant lab coat should be worn at all times and kept fully fastened.

o Additional Protection: For larger scale operations, impervious clothing such as a chemical-
resistant apron or coveralls may be necessary.[6]

» Respiratory Protection: In situations where engineering controls may not be sufficient to
maintain exposure below acceptable levels, or during emergency situations such as a large
spill, a full-face respirator with appropriate cartridges for organic vapors should be used.[6]
All respirator use must be in accordance with a comprehensive respiratory protection
program that includes fit-testing and training.
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Exposure Control Strategy
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Caption: Hierarchy of controls for handling 4-methyldiphenyl sulfide.

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is fundamental to preventing accidents
and exposures.

Handling

» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes,
and prevent inhalation of vapors.[6]

e Ignition Sources: Keep away from open flames, sparks, and other sources of ignition. Use
non-sparking tools for all transfers and manipulations.[6]

e Grounding: For larger quantities, ensure that all equipment is properly grounded to prevent
the buildup of static electricity.
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» Hygiene: Wash hands thoroughly with soap and water after handling the compound and
before leaving the laboratory.

Storage

o Container: Store in a tightly sealed, properly labeled container.

» Location: Keep the container in a cool, dry, and well-ventilated area.[4]

e Incompatibilities: Store away from strong oxidizing agents.[4]

e Segregation: Do not store with incompatible materials or near food and drink.

Emergency Procedures

Preparedness for emergencies is a critical component of laboratory safety.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury from
exposure.

e In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at
least 15 minutes, holding the eyelids open. Seek immediate medical attention.[7]

¢ In Case of Skin Contact: Remove all contaminated clothing and wash the affected area
thoroughly with soap and water for at least 15 minutes.[7] If skin irritation persists, seek
medical attention.

« If Inhaled: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.

 If Swallowed: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention and show the Safety Data Sheet to the medical personnel.[7]

Accidental Release Measures

In the event of a spill, the following steps should be taken:
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Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.
Ventilate: Ensure the area is well-ventilated, if safe to do so.
Control Ignition Sources: Remove all sources of ignition from the area.

Containment: For small spills, contain the liquid with an inert absorbent material such as
vermiculite, dry sand, or earth. Do not use combustible materials like sawdust.

Cleanup: Wearing the appropriate PPE, carefully scoop the absorbed material into a
sealable, labeled container for hazardous waste disposal.

Decontamination: Clean the spill area with a suitable detergent and water.

Large Spills: For large spills, evacuate the area and contact the institution's emergency
response team.
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Caption: Workflow for responding to a 4-methyldiphenyl sulfide spill.
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Stability and Reactivity

« Stability: The compound is stable under normal storage conditions.[4]
e Incompatible Materials: Avoid contact with strong oxidizing agents.[4]

e Hazardous Decomposition Products: Upon combustion, this compound may produce toxic
gases, including carbon monoxide, carbon dioxide, and sulfur oxides.[8]

» Hazardous Polymerization: Hazardous polymerization is not expected to occur.[4]

Waste Disposal

All waste containing 4-methyldiphenyl sulfide must be treated as hazardous waste.
o Containers: Collect waste in a dedicated, properly labeled, and sealed container.

o Disposal: Dispose of the waste through a licensed hazardous waste disposal company, in
accordance with all local, state, and federal regulations. Do not dispose of this chemical
down the drain or in the regular trash.

Conclusion

4-Methyldiphenyl sulfide is a valuable chemical intermediate that presents moderate acute
hazards, including skin and eye irritation, and potential harm if swallowed. It is also classified
as very toxic to aquatic life with long-lasting effects. A significant knowledge gap exists
regarding its chronic toxicity. Therefore, a cautious and well-informed approach to its handling
Is paramount. By implementing robust engineering controls, utilizing appropriate personal
protective equipment, and adhering to the detailed safety protocols outlined in this guide,
researchers and scientists can effectively mitigate the risks associated with the use of 4-
methyldiphenyl sulfide and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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